Cas no 1556897-54-1 (2-(oxan-2-yl)piperidine)

• Product Name: 2-(oxan-2-yl)piperidine
• CAS No: 1556897-54-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5959384
• PubChem ID: 54572157
• Update Time: 2025-10-29

2-(oxan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)piperidine
• SCHEMBL19288763
• 1556897-54-1
• EN300-1858294

• Inchi： 1S/C10H19NO/c1-3-7-11-9(5-1)10-6-2-4-8-12-10/h9-11H,1-8H2
• InChI Key： KDATUUPEBXNCGH-UHFFFAOYSA-N
• SMILES： O1CCCCC1C1CCCCN1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(oxan-2-yl)piperidine

2-(Oxan-2-yl)Piperidine: A Comprehensive Overview

The compound with CAS No. 1556897-54-1, commonly referred to as 2-(oxan-2-yl)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with an oxane (tetrahydropyran) group attached at the 2-position. The structure of 2-(oxan-2-yl)piperidine is characterized by its unique combination of a piperidine ring and an oxane substituent, which imparts interesting chemical and biological properties.

Recent studies have highlighted the potential of 2-(oxan-2-yl)piperidine in various applications, particularly in drug discovery and materials science. Its structure allows for a wide range of functionalization, making it a versatile building block in organic synthesis. Researchers have explored its use as a precursor for bioactive molecules, leveraging its ability to form stable amine-containing frameworks that can interact with biological systems.

The synthesis of 2-(oxan-2-yl)piperidine typically involves multi-step processes, often utilizing ring-closing reactions or nucleophilic substitutions. One notable approach involves the reaction of an appropriately substituted aldehyde with a secondary amine, followed by cyclization to form the piperidine ring. The incorporation of the oxane group is achieved through subsequent reactions that introduce the tetrahydropyran moiety at the desired position.

From a physical standpoint, 2-(oxan-2-yl)piperidine exhibits properties that are consistent with its molecular structure. It is generally a solid at room temperature, with a melting point that depends on the specific substituents present. The compound's solubility in common organic solvents is moderate, which facilitates its use in various synthetic protocols. Its stability under standard conditions makes it suitable for long-term storage and handling in laboratory settings.

The biological activity of 2-(oxan-2-yl)piperidine has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potential anti-inflammatory and analgesic properties, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in treating neurodegenerative diseases and cancer.

In terms of industrial applications, 2-(oxan-2-yl)piperidine has found utility as an intermediate in the synthesis of advanced materials. Its ability to form robust amine-based networks has made it valuable in the development of high-performance polymers and composites. Researchers are also exploring its potential as a catalyst in asymmetric synthesis, where its chiral centers can facilitate enantioselective reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(oxan-2-yl)piperidine. Quantum mechanical calculations have revealed that the molecule's conjugated system contributes significantly to its stability and reactivity. These findings have enabled chemists to design more efficient synthetic routes and predict the behavior of related compounds.

In conclusion, 2-(oxan-2-yl)piperidine (CAS No. 1556897-54-) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in advancing scientific understanding and technological innovation.